Cas no 1826-76-2 (Decane, 1,1,1,10,10,10-hexafluoro-)

• Product Name: Decane, 1,1,1,10,10,10-hexafluoro-
• CAS No: 1826-76-2
• MF: C₁₀H₁₆F₆
• MW: 250.224464416504
• MDL: MFCD22055158
• CID: 1376225
• PubChem ID: 15685318
• Update Time: 2025-05-19

Decane, 1,1,1,10,10,10-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• Decane, 1,1,1,10,10,10-hexafluoro-
• 1,1,1,10,10,10-hexafluorodecane
• 1,8-Bis(trifluoromethyl)octane
• 1,1,1,10,10,10-hexafluoro-decane
• 1826-76-2
• DTXSID50576846
• AFTAFTCGLVYQHO-UHFFFAOYSA-N
• MFCD22055158

• MDL： MFCD22055158
• Inchi： 1S/C10H16F6/c11-9(12,13)7-5-3-1-2-4-6-8-10(14,15)16/h1-8H2
• InChI Key： AFTAFTCGLVYQHO-UHFFFAOYSA-N
• SMILES： FC(CCCCCCCCC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 250.11561948g/mol
• Monoisotopic Mass: 250.11561948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Additional information on Decane, 1,1,1,10,10,10-hexafluoro-

Chemical Profile of Decane, 1,1,1,10,10,10-hexafluoro- (CAS No. 1826-76-2)

Decane, 1,1,1,10,10,10-hexafluoro-, identified by the Chemical Abstracts Service Number (CAS No.) 1826-76-2, is a fluorinated hydrocarbon that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of perfluorinated alkanes, characterized by the complete substitution of hydrogen atoms with fluorine atoms. The specific substitution pattern in Decane, 1,1,1,10,10,10-hexafluoro- results in a molecule with distinct physicochemical characteristics that make it valuable in various applications.

The molecular structure of Decane, 1,1,1,10,10,10-hexafluoro- consists of a ten-carbon chain with fluorine atoms attached at the 1st, 1st (doubled due to numbering), 3rd (not present as per the name), 4th (not present as per the name), 5th (not present as per the name), and 6th carbon positions. This arrangement imparts a high degree of stability and resistance to chemical reactions compared to its non-fluorinated counterparts. The presence of fluorine atoms also enhances the lipophilicity of the molecule while maintaining a degree of polarity due to the electronegativity difference between carbon and fluorine.

In recent years, Decane, 1,1,1,10,10,10-hexafluoro- has been explored for its potential applications in pharmaceuticals and materials science. One of the most notable areas of research is its use as a solvent or intermediate in organic synthesis. The compound's ability to dissolve a wide range of organic molecules while maintaining stability under various reaction conditions makes it an attractive choice for synthetic chemists. Furthermore, its low reactivity towards many common organic transformations allows for selective modifications without unwanted side reactions.

Recent studies have highlighted the role of Decane, 1,1,1,10,10,10-hexafluoro- in the development of novel drug delivery systems. The compound's lipophilic nature and biocompatibility make it suitable for formulating drug carriers that can enhance the bioavailability and targeted delivery of therapeutic agents. For instance, researchers have investigated its use in creating micelles and nanoparticles that can encapsulate drugs and release them in a controlled manner within biological systems. This approach has shown promise in improving the efficacy of treatments for various diseases.

The material science applications of Decane, 1,1,1,10,10,10-hexafluoro- are equally compelling. Its unique thermal and chemical properties make it an excellent candidate for use in high-performance polymers and coatings. These materials exhibit enhanced durability and resistance to environmental factors such as UV radiation and chemical degradation. Consequently, Decane, hexafluoro-decane, has been incorporated into advanced composites used in aerospace and automotive industries where lightweight yet robust materials are essential.

From an environmental perspective, Decane, hexafluoro-decane, presents interesting challenges and opportunities. While fluorinated compounds are known for their stability—often leading to persistence in the environment—researchers are actively working on developing greener synthetic routes that minimize waste and reduce environmental impact. Advances in catalytic processes have enabled more efficient production methods for these compounds without compromising their desirable properties.

The pharmacological potential of Decane, hexafluoro-decane, has not been extensively studied compared to other fluorinated compounds such as perfluorooctanoic acid (PFOA). However, preliminary investigations suggest that it may have applications in anti-inflammatory therapies due to its ability to modulate lipid metabolism. Additionally, its structural similarity to certain natural products has sparked interest in exploring its role as a scaffold for drug discovery programs targeting neurological disorders.

In conclusion, Decane, hexafluoro-decane (CAS No. 1826-76-2) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique chemical properties make it invaluable for synthetic chemistry, pharmaceutical development, material science, and environmental research. As our understanding of fluorinated compounds continues to grow, this molecule will likely play an increasingly important role in advancing technological innovations and therapeutic solutions.